Cas no 112351-13-0 (1-(4-amino-4-oxo-3,3-diphenylbutyl)-1-methylpyrrolidinium iodide)

112351-13-0 structure
Product name:1-(4-amino-4-oxo-3,3-diphenylbutyl)-1-methylpyrrolidinium iodide
1-(4-amino-4-oxo-3,3-diphenylbutyl)-1-methylpyrrolidinium iodide Chemical and Physical Properties
Names and Identifiers
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- 1-(4-amino-4-oxo-3,3-diphenylbutyl)-1-methylpyrrolidinium iodide
- 4-(1-methylpyrrolidin-1-ium-1-yl)-2,2-diphenylbutanamide,iodide
- 112351-13-0
- 1-(3-Carbamoyl-3,3-diphenylpropyl)-1-methylpyrrolidinium iodide
- Pyrrolidinium, 1-(3-carbamoyl-3,3-diphenylpropyl)-1-methyl-, iodide
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- Inchi: InChI=1S/C21H26N2O.HI/c1-23(15-8-9-16-23)17-14-21(20(22)24,18-10-4-2-5-11-18)19-12-6-3-7-13-19;/h2-7,10-13H,8-9,14-17H2,1H3,(H-,22,24);1H
- InChI Key: PYRJGHFQCAGZQZ-UHFFFAOYSA-N
- SMILES: C[N+]1(CCCC1)CCC(C2=CC=CC=C2)(C3=CC=CC=C3)C(=O)N.[I-]
Computed Properties
- Exact Mass: 422.9051
- Monoisotopic Mass: 450.11681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 398
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 39.37
1-(4-amino-4-oxo-3,3-diphenylbutyl)-1-methylpyrrolidinium iodide Related Literature
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Sudip Mandal,Barla Thirupathi Org. Biomol. Chem., 2020,18, 5287-5314
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Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels, 2018,2, 1057-1068
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Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
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Yu Zhao,Dongru Gao,Ruxin Guan,Hongwei Li,Ning Li,Guixian Li,Shiyou Li RSC Adv., 2020,10, 39137-39145
112351-13-0 (1-(4-amino-4-oxo-3,3-diphenylbutyl)-1-methylpyrrolidinium iodide) Related Products
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